Cas no 199666-03-0 (Ro 61-8048)

• Product Name: Ro 61-8048
• CAS No: 199666-03-0
• MF: C₁₇H₁₅N₃O₆S₂
• MW: 421.447501420975
• MDL: MFCD11040807
• CID: 836661
• PubChem ID: 329825246
• Update Time: 2025-04-19

Ro 61-8048 Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzenesulfonamide
• RO 61-8048
• Ro-61-8048
• 3,4-Dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]-benzenesulfonamide
• 3,4-Dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide
• KMO Inhibitor I, Ro 61-8048
• 3,4-diMethoxy-N-(4-(3-nitrophenyl)thiazol-2-yl)benzenesulfonaMide
• 3,4-Dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]benzenesulfonamide
• RO61-80483,4-dimethoxy-N-(4-(3-nitrophenyl)thiazol-2-yl)Benzenesulfonamide
• 3,4-Dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]benzenesulfonamide RO61-8048
• RO 61-8048 3,4-Dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]benzenesulfonamide
• Ro 61-8048, >=98%
• 3,4-Dimethoxy-N-[4-(3-nitro-phenyl)-thiazol-2-yl]-benzenesulfonamide
• C14126
• C17H15N3O6S2
• 7ZR
• SYN5225
• AOB1234
• NDPBMCKQJOZAQX-UHFFFAOYSA-N
• EX-A805
• Benzenesulfonamide, 3,4-dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]-
• BDBM50061916
• AKOS024457509
• Ro61-8048
• Ro 61-8048, >=98% (HPLC)
• J-012900
• CHEBI:34953
• DTXSID20415218
• CS-3332
• CCG-222062
• BRD-K12639498-001-01-3
• DA-43342
• SB19626
• 199666-03-0
• SCHEMBL424256
• NCGC00370730-13
• CHEMBL134915
• NCGC00370730-07
• AC1NQZWG
• HMS3886F06
• Q27116332
• s8172
• HB0556
• HY-12347
• BR170575
• AC-32906
• BCP07470
• AS-16581
• 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzene-1-sulfonamide
• NCGC00370730-09
• MFCD11040807
• Ro 61-8048

• MDL： MFCD11040807
• Inchi： 1S/C17H15N3O6S2/c1-25-15-7-6-13(9-16(15)26-2)28(23,24)19-17-18-14(10-27-17)11-4-3-5-12(8-11)20(21)22/h3-10H,1-2H3,(H,18,19)
• InChI Key： NDPBMCKQJOZAQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NC1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 421.04000
• Monoisotopic Mass: 421.040227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185 ºC
• Boiling Point: 627.4°C at 760 mmHg
• Flash Point: 333.3°C
• Refractive Index: 1.641
• Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
• PSA: 159.96000
• LogP: 5.21330
• Solubility: DMSO: ≥15mg/mL

Ro 61-8048 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives